molecular formula C10H7BrF3IOS B15385585 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one

Cat. No.: B15385585
M. Wt: 439.03 g/mol
InChI Key: WTFCACZZTWJYKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a halogen-rich ketone derivative featuring a propan-2-one backbone substituted with bromine at position 1 and a 2-iodo-5-(trifluoromethylthio)phenyl group at position 3. This compound’s unique structure suggests applications in pharmaceutical intermediates or materials science, particularly in halogen-bond-driven molecular recognition or as a precursor in cross-coupling reactions .

Properties

Molecular Formula

C10H7BrF3IOS

Molecular Weight

439.03 g/mol

IUPAC Name

1-bromo-3-[2-iodo-5-(trifluoromethylsulfanyl)phenyl]propan-2-one

InChI

InChI=1S/C10H7BrF3IOS/c11-5-7(16)3-6-4-8(1-2-9(6)15)17-10(12,13)14/h1-2,4H,3,5H2

InChI Key

WTFCACZZTWJYKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1SC(F)(F)F)CC(=O)CBr)I

Origin of Product

United States

Biological Activity

1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is a halogenated organic compound with significant potential in biological research and pharmacology. Its unique molecular structure, characterized by the presence of bromine, iodine, and a trifluoromethylthio group, positions it as a candidate for various biological applications, particularly in drug development.

  • Molecular Formula : C10H7BrF3IOS
  • Molecular Weight : 439.03 g/mol
  • CAS Number : 1805677-11-5

The trifluoromethylthio group enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

The biological activity of 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one is primarily attributed to its ability to interact with various biological targets:

  • Electrophilic Nature : The halogen atoms (bromine and iodine) can act as electrophiles, facilitating reactions with nucleophilic sites on proteins and nucleic acids.
  • Hydrophobic Interactions : The trifluoromethylthio group contributes to hydrophobic interactions with lipid membranes, influencing cellular uptake and activity.

Biological Activities

Research has indicated several important biological activities associated with this compound:

Antitumor Activity

Studies have shown that halogenated compounds can exhibit significant antitumor properties. For instance, similar compounds have demonstrated inhibition of cancer cell proliferation through various pathways such as apoptosis induction and cell cycle arrest.

Antimicrobial Properties

The presence of halogens in organic molecules often correlates with enhanced antimicrobial activity. Preliminary studies suggest that 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one may possess notable antibacterial and antifungal properties.

Comparative Analysis

To better understand the biological activity of 1-Bromo-3-(2-iodo-5-(trifluoromethylthio)phenyl)propan-2-one, it is helpful to compare it with structurally similar compounds:

Compound NameStructural FeaturesUnique Aspects
1-Bromo-3-(3-iodo-4-(trifluoromethylthio)phenyl)propan-2-oneSimilar halogen substitutionsDifferent substitution pattern may affect reactivity
1-Bromo-3-(2-bromo-5-(trifluoromethylthio)phenyl)propan-2-oneHalogen at different positionsVariation in halogen positioning influences biological activity
1-Bromo-3-(5-chloro-4-(trifluoromethylthio)phenyl)propan-2-oneChlorine instead of iodineChlorine's smaller size may alter interaction dynamics

Case Studies

Several studies have focused on the synthesis and evaluation of the biological activities of halogenated phenyl compounds:

  • Antitumor Efficacy : A study investigated the effects of various brominated and iodinated phenyl compounds on breast cancer cell lines. The results indicated that compounds with both bromine and iodine substitutions exhibited enhanced cytotoxicity compared to their non-halogenated counterparts.
  • Antimicrobial Activity : Research into the antimicrobial properties of trifluoromethylthio-containing compounds revealed that these compounds could inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial action.

Comparison with Similar Compounds

Comparison with Structural Analogues

(a) 1-Bromo-3-(2,4-dichlorophenyl)propan-2-one ()
  • Structure : Dichlorophenyl substituent at position 3.
  • Synthesis : Synthesized via a multi-step reaction involving DIPEA, trimethylsilyl triflate, and N-bromosuccinimide (NBS), yielding 19% after chromatography .
  • Key Differences: The dichlorophenyl group introduces moderate electron-withdrawing effects (Cl vs. I/–SCF₃). Lower steric hindrance compared to the iodinated trifluoromethylthio phenyl group in the target compound.
(b) 1-(3-(Trifluoromethyl)phenyl)propan-2-one ()
  • Structure : Trifluoromethyl (–CF₃) substituent at the phenyl para position.
  • Synthesis : Prepared via hydrolysis of a nitrile intermediate followed by acetylation, used in fenfluramine production .
  • Key Differences :
    – The –CF₃ group is less electron-withdrawing than –SCF₃ due to sulfur’s polarizability.
    – Absence of halogens (Br/I) limits utility in substitution reactions.
(c) 2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one ()
  • Structure: Brominated enone with methylphenyl and phenyl substituents.
  • Synthesis: Bromination of a propenone precursor, followed by triethylamine-mediated elimination .
  • Key Differences :
    – The α,β-unsaturated ketone system enhances electrophilicity compared to the saturated ketone in the target compound.
    – Methyl and phenyl groups provide steric shielding, altering reactivity in nucleophilic additions.

Electronic and Steric Properties

Compound Substituents Electron Effects Steric Hindrance
Target Compound –I, –SCF₃, –Br Strongly electron-deficient aryl High (due to –I and –SCF₃)
1-Bromo-3-(2,4-dichlorophenyl)propan-2-one –Cl, –Br Moderate electron withdrawal Moderate
1-(3-(Trifluoromethyl)phenyl)propan-2-one –CF₃ Moderate electron withdrawal Low
2-Bromo-1-(4-methylphenyl)-3-phenyl-prop-2-en-1-one –Br, –CH₃, –Ph Electron-deficient enone system Moderate (from –Ph)

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.